Cas no 954359-66-1 (5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954359-66-1
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5363155
• Update Time: 2025-07-21

5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-(3-methylphenyl)-1-phenyltriazole-4-carboxamide
• 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H18N4O/c1-13-6-5-7-15(12-13)20-19(24)17-18(14-10-11-14)23(22-21-17)16-8-3-2-4-9-16/h2-9,12,14H,10-11H2,1H3,(H,20,24)
• InChI Key： MCDHJGOSCJIBQL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2CC2)=C(C(NC2=CC=CC(C)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 954359-66-1)

5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide, a compound with the CAS number 954359-66-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a cyclopropyl group and a triazole ring system in its molecular framework contributes to its distinct chemical properties and potential therapeutic applications.

The compound's structure is characterized by a 5-cyclopropyl substituent attached to a triazole ring, which is further functionalized with a N-(3-methylphenyl) moiety and a phenyl group at the 1-position. This specific arrangement of functional groups not only imparts unique electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The cyclopropyl group, known for its stability and rigidity, can enhance the binding affinity of the molecule to its intended target, while the triazole ring system is widely recognized for its role in various pharmacological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Among these, triazole derivatives have shown remarkable promise in various pharmacological applications. The 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 954359-66-1) is no exception and has been extensively studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The compound's mechanism of action is thought to involve interactions with specific enzymes and receptors that are involved in these pathological processes. For instance, studies have suggested that the triazole ring system can interfere with the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer. Additionally, the presence of the N-(3-methylphenyl) group may contribute to its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.

Recent research has also highlighted the compound's potential in treating inflammatory diseases. In preclinical studies, 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 954359-66-1) has demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. This has been attributed to its ability to modulate signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response. These findings suggest that the compound could be a valuable addition to therapeutic strategies aimed at reducing inflammation and associated symptoms.

The structural features of this compound also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, altering the substituents on the triazole ring or replacing the phenyl group with other heterocyclic structures could lead to compounds with enhanced potency or selectivity.

In conclusion, 5-cyclopropyl-N-(3-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 954359-66-1) represents a promising lead compound in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for future medical advancements.